Cas no 2411242-62-9 (Benzyl 3-[(2-chloropropanamido)methyl]benzoate)

• Product Name: Benzyl 3-[(2-chloropropanamido)methyl]benzoate
• CAS No: 2411242-62-9
• MF: C₁₈H₁₈ClNO₃
• MW: 331.793424129486
• CID: 5849736
• PubChem ID: 145887763
• Update Time: 2025-10-30

Benzyl 3-[(2-chloropropanamido)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-[(2-chloropropanamido)methyl]benzoate
• 2411242-62-9
• EN300-7559895
• Benzyl 3-[(2-chloropropanoylamino)methyl]benzoate
• Z1562136301
• Benzyl 3-[(2-chloropropanamido)methyl]benzoate

• Inchi： 1S/C18H18ClNO3/c1-13(19)17(21)20-11-15-8-5-9-16(10-15)18(22)23-12-14-6-3-2-4-7-14/h2-10,13H,11-12H2,1H3,(H,20,21)
• InChI Key： SYRZCDPTPLMZJF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC=C(C(=O)OCC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 331.0975211g/mol
• Monoisotopic Mass: 331.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Benzyl 3-[(2-chloropropanamido)methyl]benzoate

Comprehensive Overview of Benzyl 3-[(2-chloropropanamido)methyl]benzoate (CAS No. 2411242-62-9)

Benzyl 3-[(2-chloropropanamido)methyl]benzoate (CAS No. 2411242-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring a benzyl group and a chloropropanamido moiety, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its versatile reactivity and stability under various conditions.

In recent years, the demand for high-purity intermediates like Benzyl 3-[(2-chloropropanamido)methyl]benzoate has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. The compound's CAS No. 2411242-62-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular structure, which combines aromatic and aliphatic components, makes it a valuable building block for designing novel inhibitors and functional materials.

One of the trending topics in the scientific community is the optimization of green chemistry protocols for synthesizing such compounds. Benzyl 3-[(2-chloropropanamido)methyl]benzoate is no exception, with researchers exploring eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a technical perspective, the compound's physicochemical properties—such as melting point, solubility, and stability—are critical for its application in formulation science. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2411242-62-9, ensuring compliance with industry standards. These methods also help address common queries about its purity thresholds and storage conditions, which are frequently raised by quality control professionals.

The compound's potential extends beyond pharmaceuticals. For instance, it has been investigated for use in advanced polymer coatings and agrochemical formulations, where its chloropropanamido group enhances adhesion and durability. Such interdisciplinary applications highlight its versatility, making it a subject of interest in patents and industrial whitepapers.

In summary, Benzyl 3-[(2-chloropropanamido)methyl]benzoate (CAS No. 2411242-62-9) represents a convergence of innovation and practicality in modern chemistry. Its role in drug discovery, material science, and sustainable chemistry underscores its importance, while ongoing research continues to uncover new possibilities for this multifaceted compound.